Cas no 898380-11-5 (2-(2-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(2-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 898380-11-5
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD05177479
• CID: 1068220
• PubChem ID: 25219657
• Update Time: 2025-04-20

2-(2-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-8-methylimidazo-[1,2-a]pyridine-3-carbaldehyde
• CS-0374191
• AKOS000266612
• LS-02458
• MFCD05177479
• 2-(2-methoxyphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• 898380-11-5
• ALBB-006822
• STK504144
• 2-(2-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde

• MDL： MFCD05177479
• Inchi： 1S/C16H14N2O2/c1-11-6-5-9-18-13(10-19)15(17-16(11)18)12-7-3-4-8-14(12)20-2/h3-10H,1-2H3
• InChI Key： AAWZBDYLRXIGAR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=C(C=O)N2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

2-(2-Methoxyphenyl)-8-methylimidazo1,2-apyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles